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Compound of Interest

Compound Name: Chimassorb 2020

Cat. No.: B8282987

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chimassorb 2020 is a high-molecular-weight hindered amine light stabilizer (HALS) widely
utilized in the polymer industry to protect materials from degradation caused by exposure to
light and heat.[1][2][3][4][5] Its oligomeric nature and high molecular weight (typically in the
range of 2600—-3400 g/mol ) ensure low volatility and high resistance to extraction, providing
long-term stability to the polymer matrix.[1][6] This technical guide provides a comprehensive
overview of the spectroscopic methods used to characterize Chimassorb 2020, offering
detailed experimental protocols and data interpretation for researchers and scientists.

Chemical Structure and Properties

Chimassorb 2020 is a complex oligomeric substance. Its chemical name is 1,6-
Hexanediamine, N,N'-bis(2,2,6,6-tetramethyl-4-piperidinyl)-polymer with 2,4,6-trichloro-1,3,5-
triazine, reaction products with N-butyl-1-butanamine and N-butyl-2,2,6,6-tetramethyl-4-
piperidinamine.[1][6]

Table 1: Physical and Chemical Properties of Chimassorb 2020

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8282987?utm_src=pdf-interest
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15679160/
https://www.shimadzu.com/an/service-support/technical-support/ftir/analysis_targets/powder.html
https://mat-cs.com/uv-vis-ultraviolet-visible-spectroscopy/
https://nmr-bio.com/nmr-sample-preparation-guidelines/
https://www.researchgate.net/figure/Comparative-FTIR-spectra-of-A-hindered-amine-light-stabilizer-HALS-S1190-B-silica_fig10_348975587
https://pubmed.ncbi.nlm.nih.gov/15679160/
https://www.researchgate.net/figure/Comparative-FTIR-spectra-of-A-hindered-amine-light-stabilizer-HALS-S3346-B-silica_fig11_348975587
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15679160/
https://www.researchgate.net/figure/Comparative-FTIR-spectra-of-A-hindered-amine-light-stabilizer-HALS-S3346-B-silica_fig11_348975587
https://www.benchchem.com/product/b8282987?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8282987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

Chemical Name

1,6-Hexanediamine, N,N'-
bis(2,2,6,6-tetramethyl-4-
piperidinyl)-polymer with 2,4,6-
trichloro-1,3,5-triazine, reaction
products with N-butyl-1-
butanamine and N-butyl-
2,2,6,6-tetramethyl-4-

piperidinamine

[1](6]

CAS Number 192268-64-7 [1][6]
Molecular Weight 2600 - 3400 g/mol [1][6]
Appearance Slightly yellow granules [1][6]

Melting Range

120 - 150 °C

[1]5]

Mechanism of Action: The Denisov Cycle

Chimassorb 2020, like other HALS, functions as a light stabilizer not by absorbing UV

radiation, but by scavenging free radicals that are formed during the photo-oxidation of the

polymer. This regenerative mechanism is known as the Denisov Cycle. The hindered amine

functionality is oxidized to a stable nitroxyl radical, which then traps and deactivates the

harmful polymer alkyl and peroxy radicals, thus inhibiting the degradation cascade.
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Sample Preparation Data Analysis

Process spectrum
(baseline correction, ATR correction)

;

Identify characteristic peaks

;

Apply consistent pressure Compare with reference spectra

Chimassorb 2020 Powder

Place small amount of powder

on ATR crystal

Collect background spectrum
of clean ATR crystal

Acquire FTIR spectrum
(e.g., 4000-400 cm™1, 32 scans, 4 cm~1 resolution)
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Sample Preparation

Weigh ~20-50 mg of
Chimassorb 2020

Dissolve in ~0.7 mL of
deuterated solvent (e.g., CDCIs)

Filter into an NMR tube

Acquire *H NMR spectrum

Acquire 13C NMR spectrum

Data Analysis

Process spectra
(phasing, baseline correction)

l

Integrate *H signals

l

Assign signals to structural features
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Sample Preparation Data Analysis

Prepare a stock solution of
Chimassorb 2020 in a
UV-transparent solvent (e.g., acetonitrile)

Identify the wavelength(s)
of maximum absorbance (Amax)

l

Dilute stock solution to obtain Quantify concentration using
an absorbance in the linear range (0.1 - 1.0 AU) the Beer-Lambert law (if applicable)

Record baseline with a cuvette
containing the pure solvent

Measure the absorbance spectrum
of the sample solution (e.g., 200-400 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Analysis of Chimassorb 2020: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8282987#spectroscopic-analysis-of-chimassorb-
2020]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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